Cas no 27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde)

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde structure
27913-96-8 structure
Product Name:4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
CAS No:27913-96-8
MF:C11H13NO3S
MW:239.290821790695
MDL:MFCD08276340
CID:251567
PubChem ID:87557970
Update Time:2025-04-19

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(1,1-dioxido-4-thiomorpholinyl)-
    • 4-(1,1-Dioxothiomorpholino)benzaldehyde
    • 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzaldehyde
    • 4-(4-Formylphenyl)thiomorpholine 1,1-Dioxide
    • D3162
    • 4-(1,1-Dioxidothiomorpholino)benzaldehyde
    • JCYZHXMHEACSIN-UHFFFAOYSA-N
    • 4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzaldehyde
    • 4-(1,1-DIOXO-1??-THIOMORPHO
    • 4-(1,1-Dioxido-4-thiomorpholinyl)benzaldehyde, AldrichCPR
    • 4-(1,1-dioxo-1-thiomorpholin-4-yl)benzaldehyde
    • CS-0199072
    • 4-(1, 1-dioxo-1, 4-thiazinan-4-yl)benzaldehyde
    • 4-(1,1-DIOXO-1??-THIOMORPHOLIN-4-YL)BENZALDEHYDE
    • DTXSID10656198
    • MFCD08276340
    • T70709
    • FT-0638733
    • CBA91396
    • AS-64995
    • AKOS009607594
    • 27913-96-8
    • SCHEMBL208973
    • AMY20748
    • 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)benzaldehyde
    • DB-047299
    • 4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
    • MDL： MFCD08276340
    • Inchi： 1S/C11H13NO3S/c13-9-10-1-3-11(4-2-10)12-5-7-16(14,15)8-6-12/h1-4,9H,5-8H2
    • InChI Key： JCYZHXMHEACSIN-UHFFFAOYSA-N
    • SMILES： S1(CCN(C2C=CC(C=O)=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 239.06200
  • Monoisotopic Mass: 239.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 62.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.33
  • Melting Point: 183.0 to 187.0 deg-C
  • Boiling Point: 518.056°C at 760 mmHg
  • Flash Point: 267.111°C
  • Refractive Index: 1.592
  • PSA: 62.83000
  • LogP: 1.87970
  • Solubility: Not determined

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D485955-10mg
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
 27913-96-8
10mg
 $ 50.00 2022-06-05
TRC
D485955-50mg
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
 27913-96-8
50mg
 $ 65.00 2022-06-05
TRC
D485955-100mg
4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde
 27913-96-8
100mg
 $ 80.00 2022-06-05
Ambeed
A272729-100mg
4-(1,1-Dioxidothiomorpholino)benzaldehyde
 27913-96-8 98%
100mg
 $18.0 2025-02-21
Ambeed
A272729-250mg
4-(1,1-Dioxidothiomorpholino)benzaldehyde
 27913-96-8 98%
250mg
 $29.0 2025-02-21
Ambeed
A272729-1g
4-(1,1-Dioxidothiomorpholino)benzaldehyde
 27913-96-8 98%
1g
 $69.0 2025-02-21
Ambeed
A272729-5g
4-(1,1-Dioxidothiomorpholino)benzaldehyde
 27913-96-8 98%
5g
 $207.0 2025-02-21
abcr
AB249942-1 g
4-(1,1-Dioxothiomorpholino)benzaldehyde; .
 27913-96-8
1 g
 €135.20 2023-07-20
abcr
AB249942-5 g
4-(1,1-Dioxothiomorpholino)benzaldehyde; .
 27913-96-8
5 g
 €388.10 2023-07-20
Chemenu
CM363131-1g
4-(1,1-dioxothiomorpholino)benzaldehyde
 27913-96-8 95%+
1g
 $82 2024-07-28

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Production Method

4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde Related Literature

Related Categories

27913-96-8 (4-(1,1-Dioxo-1,4-thiazinan-4-yl)benzaldehyde) Related Products

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.